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Compound of Interest

Compound Name: Oleoyl Coenzyme A triammonium

Cat. No.: B15552800

A Researcher's Guide to Commercial Oleoyl
Coenzyme A

For researchers in lipidomics, metabolic studies, and drug development, the quality and
consistency of reagents are paramount. Oleoyl Coenzyme A (Oleoyl-CoA), a central molecule
in fatty acid metabolism, is available from several commercial sources. This guide provides a
comparative overview of Oleoyl Coenzyme A triammonium and its alternative salt forms from
leading suppliers, supported by publicly available data to aid in purchasing decisions.

Product Comparison

A summary of the key specifications for Oleoyl Coenzyme A products from prominent suppliers
is presented below. It is important to note that the available products differ in their salt form
(triammonium, lithium, or sodium salt), which may be a consideration for specific experimental
setups.
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MedChemExpr Avanti Polar . . Cayman
Feature o Sigma-Aldrich .
ess Lipids Chemical
Oleoyl 18:1 (n9) Oleoyl-
Oleoyl coenzyme
Product Name Coenzyme A Coenzyme A o Coenzyme A
_ _ , A lithium salt _
triammonium (ammonium salt) (sodium salt)
Salt Form Triammonium Ammonium Lithium Sodium
Not explicitly
CAS Number 799812-89-8[1] 799812-89-8[1] 188824-37-5[2] _
provided
Molecular Weight  1083.07[1] 1083.07[1] 1031.98[2] 1055.0[3][4]
Purity
o 298.0% >99%[1] >90%[2][5] =>70%[3][4]
Specification
Analytical Information not Information not
) TLC[1] HPLC[2][5] )
Method available available
Physical Form Solid Powder[1] Powder[2] Crystalline Solid
Storage
-20°C -20°C[1] -20°C[2][5] -20°C
Temperature
Soluble in water,
- ] H20: 50 Water: 10
Solubility 10 MM in DMSO  methanol:water[6
mg/mL[2] mg/mi[4]

]

Experimental Protocols

Detailed, proprietary quality control protocols are not typically disclosed by suppliers. However,

a representative method for the analysis of long-chain fatty acyl-CoAs, including Oleoyl-CoA,

involves Ultra-High-Performance Liquid Chromatography coupled with Mass Spectrometry

(UHPLC-MS). Below is a generalized protocol based on established methodologies in the field.

Objective: To determine the purity of Oleoyl Coenzyme A by UHPLC-MS.

Materials:

e Oleoyl Coenzyme A sample
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Water, LC-MS grade

Acetonitrile, LC-MS grade

Formic acid, LC-MS grade

UHPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap)

C18 reversed-phase UHPLC column (e.g., 1.7 um patrticle size, 2.1 x 100 mm)
Procedure:
e Sample Preparation:

o Prepare a stock solution of Oleoyl Coenzyme A in a suitable solvent (e.g., 75% acetonitrile
with 25% water) to a concentration of 1 mg/mL.

o Further dilute the stock solution with the initial mobile phase composition to a final
concentration suitable for injection (e.g., 1-10 pg/mL).

e UHPLC Conditions:

Mobile Phase A: Water with 0.1% formic acid

[e]

Mobile Phase B: Acetonitrile with 0.1% formic acid

o

[¢]

Gradient: A linear gradient from 5% to 95% Mobile Phase B over 10 minutes.

Flow Rate: 0.3 mL/min

[e]

[e]

Column Temperature: 40°C

o Injection Volume: 2 uL

e Mass Spectrometry Conditions:

o lonization Mode: Positive electrospray ionization (ESI+)

o Mass Range: m/z 200-1500
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[e]

Capillary Voltage: 3.5 kV

o

Source Temperature: 120°C

Desolvation Temperature: 350°C

[¢]

[¢]

Data Acquisition: Full scan mode to detect the molecular ion of Oleoyl-CoA and potential

impurities.
e Data Analysis:
o Integrate the peak area of the Oleoyl-CoA molecular ion.

o Calculate purity by dividing the peak area of Oleoyl-CoA by the total area of all detected

peaks.

Visualizations
Oleoyl-CoA in Lipid Biosynthesis

Oleoyl-CoA is a pivotal intermediate in the synthesis of various lipid species. The following
diagram illustrates its position in the fatty acid synthesis pathway.
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Caption: Role of Oleoyl-CoA in lipid biosynthesis.

Workflow for Supplier Selection

Choosing the right supplier for a critical reagent like Oleoyl-CoA involves several considerations
beyond just the initial price. The following workflow provides a logical approach to making an
informed decision.
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Start: Need Oleoyl-CoA

Identify Potential Suppliers
(e.g., MCE, Avanti, Sigma, Cayman)

!

Compare Product Specifications
- Purity
- Salt Form
- Analytical Method

Is Purity Sufficient?

Is Salt Form Acceptable?

Re-evaluate Needs or

Review Literature for Citations Consider Custom Synthesis

Request Lot-Specific
Certificate of Analysis (CofA)

!
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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